N-benzyl-2,5-dioxo-1-phenyl-1,2,5,6,7,8-hexahydro-3-quinolinecarboxamide

• IUPAC Name: N-benzyl-2,5-dioxo-1-phenyl-7,8-dihydro-6H-quinoline-3-carboxamide
• InChI: InChI=1S/C23H20N2O3/c26-21-13-7-12-20-18(21)14-19(22(27)24-15-16-8-3-1-4-9-16)23(28)25(20)17-10-5-2-6-11-17/h1-6,8-11,14H,7,12-13,15H2,(H,24,27)
• InChI Key: HTWVOHLGXUVTPB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C(=O)N2C3=CC=CC=C3)C(=O)NCC4=CC=CC=C4)C(=O)C1
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions of the reaction, the mechanism, and the products formed.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, optical activity, and reactivity.

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve its interaction with biological macromolecules and its effect on biochemical pathways.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and precautions that should be taken while handling it.

Future Directions

This could involve potential applications of the compound, further reactions it could undergo, and any modifications that could be made to its structure to enhance its properties.